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Compound of Interest

Compound Name:
4-Chloro-2-ethoxy-5-

methylpyrimidine

CAS No.: 1289384-90-2

Cat. No.: B596266

Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-Chloro-2-ethoxy-5-methylpyrimidine

Disclaimer: As of the compilation of this guide, a specific, verified Safety Data Sheet (SDS) for

4-Chloro-2-ethoxy-5-methylpyrimidine was not publicly available. The following information

has been expertly synthesized and extrapolated from the safety data of structurally analogous

compounds, including various chlorinated, ethoxy, and methyl-substituted pyrimidines. This

guide is intended to provide a robust safety framework for handling this compound in a

research and development setting. All protocols should be adapted to specific laboratory

conditions and institutional safety policies.

Introduction: Understanding the Compound Class
4-Chloro-2-ethoxy-5-methylpyrimidine belongs to the class of halogenated pyrimidines,

which are pivotal building blocks in medicinal chemistry and drug development. The reactivity

of the chloro-substituent, combined with the electronic properties of the pyrimidine ring, makes

these compounds versatile intermediates. However, this reactivity also necessitates a thorough

understanding of their potential hazards. This guide provides the critical safety information
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required for researchers, scientists, and drug development professionals to handle this

compound with the utmost care, ensuring both personal safety and experimental integrity.

Hazard Identification and GHS Classification
Based on an analysis of related chloro-pyrimidine structures, 4-Chloro-2-ethoxy-5-
methylpyrimidine is anticipated to be classified as a hazardous chemical under the Globally

Harmonized System (GHS).[1][2][3][4][5][6][7] The primary hazards are expected to be irritation

to the skin and eyes, with potential for respiratory tract irritation.[2][3][4][5][6] Some related

compounds also indicate potential for harm if swallowed or inhaled.[7][8][9]

Anticipated GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[3]

[4][10]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation.[2][3][4][10]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[2][3][4]

Acute Toxicity, Oral (Potential) Category 4
H302: Harmful if swallowed.[5]

[7][8][9][11]

The following diagram visually represents the anticipated GHS pictograms and signal word for

this compound.
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GHS Pictograms
Signal Word

Primary Hazard Statements

Warning H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: Anticipated GHS Pictogram and Hazard Statements.

Proactive Safety: Handling and Storage Protocols
The cornerstone of safety when working with reactive intermediates is preventing exposure.

This requires a combination of engineering controls, administrative procedures, and personal

protective equipment.

Engineering Controls and Safe Handling
Ventilation: All handling of 4-Chloro-2-ethoxy-5-methylpyrimidine, including weighing and

transfers, must be conducted in a properly functioning chemical fume hood to prevent

inhalation of any dust or vapors.[12][13]

Avoiding Contamination: Use non-sparking tools and establish designated areas for handling

this compound to prevent cross-contamination.[14] Avoid any actions that could generate

dust.[1][2][3]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[5][15] Wash hands

thoroughly with soap and water after handling and before leaving the laboratory.[1][10][16]
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Storage Requirements
Proper storage is critical to maintaining the compound's integrity and preventing hazardous

reactions.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3][4]

[17][18] Some analogous compounds specify refrigeration (2-8°C).[3][11][12]

Incompatibilities: Keep away from strong oxidizing agents.[2][4] Also, avoid exposure to heat,

open flames, and sources of ignition.[12][17]

Container Integrity: Containers must be carefully resealed after use and kept upright to

prevent leakage. Check containers regularly for any signs of damage or leaks.[15]

Personal Protective Equipment (PPE): The Last Line
of Defense
The use of appropriate PPE is mandatory.[13] The following workflow illustrates the correct

procedure for donning and doffing PPE to ensure maximum protection and prevent

contamination.
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Donning PPE (Putting On)

Doffing PPE (Taking Off)

1. Lab Coat / Gown

2. Safety Goggles / Face Shield
(conforming to EN 166 or NIOSH)

3. Nitrile Gloves
(Inspect for integrity first)

1. Gloves
(Use proper removal technique)

2. Lab Coat / Gown
(Fold inward, away from body)

3. Goggles / Face Shield

4. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Donning and Doffing Personal Protective Equipment.
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Eye and Face Protection: Wear tightly fitting safety goggles conforming to EU standard

EN166 or US NIOSH regulations.[3][19] A face shield may be required for splash hazards.

[18]

Skin Protection: A laboratory coat is required.[13] Wear chemically resistant gloves, such as

nitrile rubber.[13] Gloves must be inspected before use and removed using the proper

technique to avoid skin contact.[5][20] Contaminated clothing should be removed

immediately and washed before reuse.[1][4][18]

Respiratory Protection: If working outside a fume hood or if dust is generated, a

NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.[1][3][20]

Emergency Procedures: A Self-Validating Response
System
Preparedness is key to mitigating the impact of any laboratory incident. Personnel must be

familiar with the location and operation of safety showers and eyewash stations.[1]

First-Aid Measures
The following protocols are based on established best practices for chemical exposure.[13][21]

Inhalation: Immediately move the exposed person to fresh air.[1][21] If breathing has stopped

or is difficult, perform artificial respiration and seek immediate medical attention.[19][21]

Skin Contact: Promptly remove all contaminated clothing.[21] Immediately wash the affected

skin with plenty of soap and water for at least 15 minutes.[1][4][19] If skin irritation occurs or

persists, get medical advice.[1][3][4]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][4][21] Remove contact lenses if present

and easy to do.[1][4][18] Seek immediate medical attention.[1][21]

Ingestion: Do NOT induce vomiting.[19][20] Rinse the mouth with water.[19][20] Never give

anything by mouth to an unconscious person.[19][20] Call a physician or Poison Control

Center immediately.[14][19]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, alcohol-resistant

foam, or a water spray.[2][4][19][20]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2),

and hydrogen chloride (HCl) gas.[1][2][4]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[1][2][19]

Accidental Release Measures
In the event of a spill, the following workflow should be initiated to ensure a safe and effective

cleanup.
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1. Evacuate & Secure Area
Alert others and restrict access.

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

3. Contain the Spill
Use inert absorbent material (e.g., sand, vermiculite).

4. Collect & Neutralize
Sweep up absorbed material into a suitable, sealed container for disposal.

5. Decontaminate Area
Clean the spill area thoroughly.

6. Dispose of Waste
Dispose of container as hazardous waste according to regulations.

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.

The primary steps are to ensure personal safety, prevent the spill from spreading, and collect

the material for proper disposal.[1][3][15] Do not allow the material to enter drains or

waterways.[3][5][15][20] All waste must be disposed of in accordance with local, state, and

federal regulations.[10][17]

Physical and Chemical Properties
While specific data for 4-Chloro-2-ethoxy-5-methylpyrimidine is not available, the table

below provides data for a closely related compound, 4-Chloro-2-methylpyrimidine, to serve as

an estimate.
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Property
Estimated Value (based on
4-Chloro-2-
methylpyrimidine)

Source

Molecular Formula C5H5ClN2 [4]

Molecular Weight 128.56 g/mol [4][8]

Appearance
White to brown powder or

crystals

Melting Point 55 - 59 °C

Stability and Reactivity
Chemical Stability: The compound is expected to be stable under recommended storage

conditions.[2]

Conditions to Avoid: Avoid exposure to excess heat, moisture, light, and incompatible

materials.[2]

Incompatible Materials: Strong oxidizing agents.[2][4]

Hazardous Decomposition Products: Combustion may produce toxic fumes of carbon

monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[1][2][4]

Hazardous Reactions: Hazardous polymerization is not expected to occur.[2]

Toxicological Information
No specific toxicological studies have been conducted on 4-Chloro-2-ethoxy-5-
methylpyrimidine. The hazard assessment is based on its classification as a skin, eye, and

respiratory irritant, analogous to similar compounds.[1][3][4] Chronic health effects from long-

term occupational exposure have not been determined, but cumulative effects may be possible.

[6][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety Data Sheet (SDS) for 4-Chloro-2-ethoxy-5-
methylpyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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